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An In-depth Technical Guide to Aluminum
Zirconium Pentachlorohydrex Gly

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum Zirconium Pentachlorohydrex Gly is a complex inorganic salt widely utilized as
an active ingredient in over-the-counter (OTC) antiperspirant products. It is a coordination
complex of aluminum zirconium pentachlorohydrate and the amino acid glycine.[1][2] This
guide provides a comprehensive overview of its chemical structure, physicochemical
properties, mechanism of action, and the analytical methodologies employed for its
characterization.

Chemical Structure and Properties

Aluminum Zirconium Pentachlorohydrex Gly is not a single molecular entity but rather a
complex mixture of polymeric aluminum and zirconium species coordinated with hydroxide,
chloride, and glycine.[3] The glycine is incorporated to act as a buffer, mitigating the acidity of
the aluminum-zirconium complexes and reducing the potential for skin irritation.[4][5]

The general chemical formula can be represented as a complex reaction product of aluminum
zirconium pentachlorohydrate (AlsZr(OH)23Cls-xH20) and glycine.[6][7]
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Key Structural Features:

e Polymeric Core: The core structure consists of polymeric chains of aluminum and zirconium
atoms bridged by hydroxide (OH) groups.

o Coordination with Glycine: Glycine molecules displace some of the water molecules that are
normally coordinated to the metal ions.[1][2]

» Variable Composition: The exact structure and degree of polymerization can vary depending
on the manufacturing process, leading to variations in the Al:Zr and metal:chloride atomic
ratios.[8][9]

Physicochemical Properties

A summary of the key physicochemical properties of Aluminum Zirconium
Pentachlorohydrex Gly is presented in the table below.

Property Value Reference
Appearance White powder [10]
] Approximately 263.75 g/mol
Molecular Weight ] [11]
(representative)
Solubility Soluble in water and glycerol [10]
pH (15% w/w aqueous
_ 3.0-50 [8]

solution)
Aluminum/Zirconium Atomic

) 6.0:1to0 10.0:1 [819]
Ratio
(Aluminum +
Zirconium)/Chloride Atomic 21:1t0 1.51:1 [8][9]

Ratio

Synthesis and Manufacturing

The synthesis of Aluminum Zirconium Pentachlorohydrex Gly generally involves the
reaction of an aluminum source, a zirconium source, and glycine in an aqueous solution. While
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specific proprietary manufacturing processes vary, the general workflow can be illustrated as
follows:
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General Synthesis Workflow for Aluminum Zirconium Pentachlorohydrex Gly
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Antiperspirant Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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